Cas no 1400225-39-9 (Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid)
Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea
- AS-76913
- D94234
- 1-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(4-methylphenyl)urea
- 1400225-39-9
- Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid
-
- MDL: MFCD23381047
- Inchi: 1S/C20H24BClN2O3/c1-13-6-9-15(10-7-13)23-18(25)24-17-12-14(8-11-16(17)22)21-26-19(2,3)20(4,5)27-21/h6-12H,1-5H3,(H2,23,24,25)
- InChI Key: UGNFQZGKQHTQAX-UHFFFAOYSA-N
- SMILES: N(C1=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1Cl)C(NC1=CC=C(C)C=C1)=O
Computed Properties
- Exact Mass: 386.1568505g/mol
- Monoisotopic Mass: 386.1568505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6Ų
Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430815-250mg |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95%+ | 250mg |
$96 | 2022-09-03 | |
| Chemenu | CM430815-1g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95%+ | 1g |
$286 | 2022-09-03 | |
| Chemenu | CM430815-5g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95%+ | 5g |
$858 | 2022-09-03 | |
| eNovation Chemicals LLC | D757505-250mg |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 250mg |
$150 | 2024-06-05 | |
| eNovation Chemicals LLC | D757505-1g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 1g |
$310 | 2024-06-05 | |
| eNovation Chemicals LLC | D757505-5g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 5g |
$905 | 2024-06-05 | |
| eNovation Chemicals LLC | D757505-250mg |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 250mg |
$150 | 2025-02-19 | |
| eNovation Chemicals LLC | D757505-1g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 1g |
$310 | 2025-02-19 | |
| eNovation Chemicals LLC | D757505-5g |
1-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 5g |
$905 | 2025-02-19 | |
| Aaron | AR01FUB8-250mg |
1-(2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(p-tolyl)urea |
1400225-39-9 | 95% | 250mg |
$104.00 | 2025-02-10 |
Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid
Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid (CAS No. 1400225-39-9): A Comprehensive Overview
Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid, identified by the CAS number 1400225-39-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various biochemical applications, particularly in the synthesis of pharmaceuticals and agrochemicals. The unique structural features of this compound, including its 4-chloro-3-(p-tolylurea) moiety and phenylboronic acid component, contribute to its versatile reactivity and potential applications in drug discovery and material science.
The significance of Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid lies in its role as a key intermediate in the synthesis of complex molecules. Boronic acids, in general, are known for their ability to form stable complexes with diols and other functional groups, making them invaluable in organic synthesis. The presence of the p-tolylurea group enhances the compound's solubility and reactivity, facilitating its use in various chemical transformations. This has led to its adoption in the development of novel therapeutic agents and advanced materials.
In recent years, there has been a surge in research focused on the applications of boronic acids in medicinal chemistry. One of the most notable areas is their use as inhibitors of enzymes that play crucial roles in disease pathways. For instance, boronic acid derivatives have been explored as inhibitors of proteases such as cathepsin K, which is implicated in osteoporosis and other bone-related disorders. The 4-chloro-3-(p-tolylurea) moiety in Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid may contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.
The compound's structure also makes it a valuable tool in the field of click chemistry, where it can be used to facilitate the formation of carbon-carbon bonds under mild conditions. This is particularly relevant in the synthesis of complex drug molecules that require multiple functional groups to be incorporated efficiently. The phenylboronic acid component is particularly useful in this context, as it can undergo cycloaddition reactions with azides and alkynes to form stable triazole derivatives.
The pharmaceutical industry has shown considerable interest in developing new methodologies for the synthesis of boronic acid derivatives due to their broad spectrum of biological activities. Researchers have been exploring various synthetic routes to optimize the yield and purity of these compounds. The use of Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid as a starting material has opened up new avenues for the development of innovative drug candidates. Its unique structural features allow for diverse modifications, enabling chemists to tailor its properties for specific applications.
In addition to its pharmaceutical applications, this compound has potential uses in materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be exploited in the development of catalysts and functional materials. The presence of both the 4-chloro-3-(p-tolylurea) and phenylboronic acid groups provides multiple sites for interaction with metal ions, making it a versatile building block for designing novel materials with tailored properties.
The latest research trends indicate that boronic acids are being increasingly utilized in biotechnology and nanotechnology. For example, they have been employed in the development of smart materials that can respond to external stimuli such as pH changes or temperature variations. These properties make them suitable for applications in drug delivery systems, where they can be designed to release therapeutic agents at specific sites within the body. The unique characteristics of Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid, particularly its bifunctional nature, make it an attractive candidate for such innovative applications.
The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study its structure and reactivity in detail. These studies have provided valuable insights into how boronic acids interact with biological systems, which is essential for designing effective therapeutic agents.
The future prospects for Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid are promising, with ongoing research aimed at uncovering new applications and optimizing its synthetic pathways. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both pharmaceuticals and materials science. Its unique combination of structural features makes it a versatile tool that will continue to drive innovation across multiple disciplines.
1400225-39-9 (Pinacol 4-chloro-3-(p-tolylurea) phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)